molecular formula C11H10S B1637352 3-(4-Methylphenyl)thiophene

3-(4-Methylphenyl)thiophene

Cat. No.: B1637352
M. Wt: 174.26 g/mol
InChI Key: HNCPAJPMBWXHEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Methylphenyl)thiophene is a useful research compound. Its molecular formula is C11H10S and its molecular weight is 174.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10S

Molecular Weight

174.26 g/mol

IUPAC Name

3-(4-methylphenyl)thiophene

InChI

InChI=1S/C11H10S/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8H,1H3

InChI Key

HNCPAJPMBWXHEH-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C2=CSC=C2

Canonical SMILES

CC1=CC=C(C=C1)C2=CSC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

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1 mmol
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0.05 mmol
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Synthesis routes and methods III

Procedure details

A solution of 4-bromotoluene (0.9 ml, 7.3 mmol) in THF (3 ml) is added to dried magnesium turnings (0.815 g, 33.5 atoms) under nitrogen atmosphere. After the exothermic reaction initiates, a solution of 4-bromotoluene (3.16 ml, 25.7 mmol) in THF (3 ml) is dropped to the reaction mixture. The stirring is continued for 10 min. The mixture is dropped to a suspension of 3-bromothiophene (2.8 ml, 29.9 mmol) and [1,2-bis(diphenylphosphino)-ethane]nickel(II) chloride (0.72 g, 1.4 mmol) in diethyl ether (50 ml), which has been stirred for 10 min. The reaction mixture is cooled and quenched with 1N hydrochloric acid and extracted with ether. The organic layer is washed with saturated sodium bicarbonate and brine, dried over magnesium sulfate and concentrated in vacuo. The residue is recrystallized from ethanol to give 4-(3-thienyl)toluene.
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0.9 mL
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0.815 g
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3 mL
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3.16 mL
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3 mL
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2.8 mL
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50 mL
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0.72 g
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